Cas no 1531794-42-9 ((4-fluoro-2-methoxyphenyl)methyl(methyl)amine)

• Product Name: (4-fluoro-2-methoxyphenyl)methyl(methyl)amine
• CAS No: 1531794-42-9
• MF: C₉H₁₂FNO
• MW: 169.196085929871
• CID: 6112076
• PubChem ID: 82597978
• Update Time: 2025-10-31

(4-fluoro-2-methoxyphenyl)methyl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• (4-fluoro-2-methoxyphenyl)methyl(methyl)amine
• (4-fluoro-2-methoxyphenyl)methyl](methyl)amine hydrochloride
• Benzenemethanamine, 4-fluoro-2-methoxy-N-methyl-
• EN300-1839436
• A1-58796
• 1-(4-Fluoro-2-methoxyphenyl)-N-methylmethanamine
• 1531794-42-9
• [(4-fluoro-2-methoxyphenyl)methyl](methyl)amine

• Inchi： 1S/C9H12FNO/c1-11-6-7-3-4-8(10)5-9(7)12-2/h3-5,11H,6H2,1-2H3
• InChI Key： TYZWLPCWWSIBPP-UHFFFAOYSA-N
• SMILES： C1(CNC)=CC=C(F)C=C1OC

Computed Properties

• Exact Mass: 169.090292168g/mol
• Monoisotopic Mass: 169.090292168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 1.062±0.06 g/cm3(Predicted)
• Boiling Point: 203.4±25.0 °C(Predicted)
• pka: 9.03±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on (4-fluoro-2-methoxyphenyl)methyl(methyl)amine

Introduction to (4-fluoro-2-methoxyphenyl)methyl(methyl)amine (CAS No. 1531794-42-9)

(4-fluoro-2-methoxyphenyl)methyl(methyl)amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. With a CAS number of 1531794-42-9, this compound belongs to a class of molecules that exhibit intriguing pharmacological properties, making it a subject of extensive study in medicinal chemistry. The presence of both fluoro and methoxy substituents in its aromatic ring structure imparts unique electronic and steric characteristics, which are crucial for its potential applications in drug design.

The compound's structure, featuring a benzene ring substituted with a fluoro group at the 4-position and a methoxy group at the 2-position, along with an amine functionality attached to a methyl group, suggests a high degree of tunability. This architectural framework allows for the exploration of various biological targets, including enzymes and receptors that are pivotal in therapeutic intervention. The fluorine atom, in particular, is known for its ability to enhance metabolic stability and binding affinity, which are critical factors in the development of novel pharmaceuticals.

In recent years, there has been a surge in research focusing on fluorinated aromatic compounds due to their demonstrated efficacy in improving drug properties. Studies have shown that the introduction of fluorine atoms can lead to increased lipophilicity, reduced metabolic clearance, and enhanced binding interactions with biological targets. These attributes make (4-fluoro-2-methoxyphenyl)methyl(methyl)amine a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential role in the development of central nervous system (CNS) therapeutics. The combination of fluoro and methoxy groups can influence blood-brain barrier penetration, a key factor for CNS drugs. Recent research has highlighted the importance of optimizing molecular properties to enhance CNS drug delivery, and compounds like (4-fluoro-2-methoxyphenyl)methyl(methyl)amine offer a valuable starting point for such endeavors.

The pharmacological profile of (4-fluoro-2-methoxyphenyl)methyl(methyl)amine has been explored in several preclinical studies. These investigations have revealed its potential as an intermediate in the synthesis of more complex molecules with targeted biological activities. For instance, derivatives of this compound have shown promise in modulating neurotransmitter systems, which could have implications for treating neurological disorders such as depression and anxiety.

The synthesis of (4-fluoro-2-methoxyphenyl)methyl(methyl)amine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to achieve high yields and purity. These synthetic strategies are essential for producing sufficient quantities of the compound for further pharmacological evaluation.

In addition to its pharmacological potential, (4-fluoro-2-methoxyphenyl)methyl(methyl)amine has also been investigated for its role in chemical biology research. Its unique structural features make it an attractive scaffold for developing probes that can interact with specific biological targets. Such probes are invaluable tools for elucidating molecular mechanisms and identifying new therapeutic avenues.

The future directions for research on (4-fluoro-2-methoxyphenyl)methyl(methyl)amine are multifaceted. Further studies are needed to optimize its pharmacokinetic properties and explore its interactions with various biological targets. Additionally, computational modeling techniques can be utilized to predict and refine the compound's structure-activity relationships (SARs). These efforts will contribute to the development of more effective and targeted therapeutics.

The significance of fluorinated aromatic compounds in medicinal chemistry cannot be overstated. Their unique properties have led to the discovery and development of several FDA-approved drugs that incorporate fluorine atoms. As research continues to uncover new applications for compounds like (4-fluoro-2-methoxyphenyl)methyl(methyl)amine, their role in addressing unmet medical needs is likely to expand.

In conclusion, (4-fluoro-2-methoxyphenyl)methyl(methyl)amine (CAS No. 1531794-42-9) represents a fascinating molecule with substantial potential in pharmaceutical research. Its structural features and demonstrated pharmacological properties make it a valuable asset in the quest for novel therapeutics. As our understanding of its mechanisms and applications grows, so too will its impact on drug discovery and development.